Cas no 34113-46-7 (Benzeneacetic acid,2-chloro-a-(4-chlorophenyl)-)

Benzeneacetic acid,2-chloro-a-(4-chlorophenyl)- structure
34113-46-7 structure
Product Name:Benzeneacetic acid,2-chloro-a-(4-chlorophenyl)-
CAS No:34113-46-7
MF:C14H10Cl2O2
MW:281.13400220871
CID:308784
PubChem ID:36678
Update Time:2025-04-19

Benzeneacetic acid,2-chloro-a-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-chloro-a-(4-chlorophenyl)-
    • benzeneacetic acid, 2-chloro-alpha-(4-chlorophenyl)-
    • 2-(2-chlorophenyl)-2-(4-chlorophenyl)acetic acid
    • 34113-46-7
    • 2,2-(2-Chlorophenyl-4'-chlorophenyl)acetic acid
    • 2,2-Di(o,p'-chlorophenyl) acetic acid
    • o,p'-Dda
    • (2-CHLOROPHENYL)(4-CHLOROPHENYL)ACETIC ACID
    • FT-0697099
    • BRN 2123824
    • Oprea1_523336
    • o,p'-Dichlorodiphenylacetic acid
    • 2,4'-dichlorodiphenylacetic acid
    • NS00002105
    • ACETIC ACID, 2-(o-CHLOROPHENYL)-2-(p-CHLOROPHENYL)-
    • DTXSID50955657
    • 2-(o-Chlorophenyl)-2-(p-chlorophenyl)acetic acid
    • DHPZADPFGZNIIV-UHFFFAOYSA-N
    • Inchi: 1S/C14H10Cl2O2/c15-10-7-5-9(6-8-10)13(14(17)18)11-3-1-2-4-12(11)16/h1-8,13H,(H,17,18)
    • InChI Key: DHPZADPFGZNIIV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C(=O)O)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 280.0059
  • Monoisotopic Mass: 280.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Benzeneacetic acid,2-chloro-a-(4-chlorophenyl)- Related Literature

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